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Compound of Interest

Compound Name: 1,16-Hexadecanediol

Cat. No.: B3421903

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological profile of 1,16-Hexadecanediol. The information is intended to support its safe
use in research and development environments. All quantitative data has been summarized for
clarity, and representative experimental protocols are provided for key safety assessments.

Chemical and Physical Properties

1,16-Hexadecanediol is a long-chain aliphatic diol. Its physical and chemical properties are
summarized in the table below.
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Property Value References
Molecular Formula C16H3402 [1112113114]
Molecular Weight 258.44 g/mol [1]
CAS Number 7735-42-4
White to off-white solid
Appearance
(powder or crystal)
Melting Point 91-94 °C (lit.) or 68-72°C (lit.)
Boiling Point 197-199 °C at 3 mmHg (lit.)
N Almost transparent in hot
Solubility

methanol.

Storage Temperature

Room temperature (sealed in
dry conditions). Solid form can
be stored at -20°C for over 3

years.

Hazard Identification and Classification

There are some discrepancies in the hazard classification of 1,16-Hexadecanediol across

different suppliers. While some safety data sheets (SDS) state that the substance is not

classified according to the Globally Harmonized System (GHS), others identify it as a skin

irritant. For maximum safety, it is prudent to handle it as a potential irritant.

GHS Classification:

Hazard Hazard . .
Hazard Class Pictogram Signal Word
Category Statement
GHSO07
H315: Causes
Skin Irritation Category 2 o (Exclamation Warning
skin irritation
Mark)
NFPA 704 Ratings:
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Category Rating
Health 0-2
Flammability 0-1
Instability 0

Note: Ratings vary slightly between suppliers. The most conservative values are presented.

HMIS Ratings:
Category Rating
Health 0
Flammability 1
Physical Hazard 0

Toxicological Information

1,16-Hexadecanediol is generally considered to have low toxicity. However, comprehensive
toxicological studies are not widely available in published literature. No specific oral, dermal, or
inhalation LD50 or LC50 values have been identified.

A review of long-chain alcohols suggests that those in the C12-C16 range are considered to be
mild irritants. This aligns with the GHS classification of skin irritation from multiple suppliers.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to standard laboratory safety protocols is essential when handling 1,16-
Hexadecanediol. The following is a general workflow for safe handling.
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Preparation Handling Post-Handling
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Figure 1: General workflow for the safe handling of 1,16-Hexadecanediol.

Personal Protective Equipment (PPE):

Type Specification
Eye Protection Safety glasses with side shields or goggles.
Hand Protection Chemical-resistant gloves (e.qg., nitrile).

Not typically required for small quantities with
. i adequate ventilation. For weighing larger
Respiratory Protection N _
quantities or when generating dust, a NIOSH-

approved N95 dust mask is recommended.

Skin and Body Protection Laboratory coat.

First Aid and Emergency Procedures

First Aid Measures:
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Exposure Route Procedure

) Move the person to fresh air. If symptoms
Inhalation . . .
persist, seek medical attention.

i Wash off with soap and plenty of water. If skin
Skin Contact o -
irritation occurs, consult a physician.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists,

seek medical attention.

Rinse mouth with water. Do NOT induce
Ingestion vomiting. If symptoms persist, consult a

physician.

Fire-Fighting Measures:

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Specific Hazards: Not flammable. Combustion may produce carbon oxides.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
Accidental Release Measures:

o Personal Precautions: Use personal protective equipment. Avoid dust formation.

e Environmental Precautions: Do not let the product enter drains.

o Containment and Cleaning: Pick up and arrange disposal without creating dust. Sweep up
and shovel. Keep in suitable, closed containers for disposal.

Experimental Protocols

Detailed, specific experimental protocols for the safety assessment of 1,16-Hexadecanediol
are not readily available. The following are representative protocols based on OECD guidelines
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that can be adapted for in vitro safety assessment.
Representative Protocol 1: In Vitro Skin Irritation Test (based on OECD TG 439)

This protocol utilizes a reconstructed human epidermis (RhE) model to assess skin irritation
potential.

o Tissue Preparation: Culture RhE models to obtain a multi-layered, differentiated epidermis.
o Test Substance Application:

o Apply 1,16-Hexadecanediol (e.g., 10 mg of solid or 10 pL of a relevant dilution) topically
to the tissue surface.

o Use a negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%
sodium dodecyl sulfate).

e Exposure and Incubation:

o Expose the tissues to the test substance for a defined period (e.g., 42 minutes) at room
temperature.

o Rinse the tissues thoroughly with a buffer solution to remove the test substance.

o Transfer tissues to fresh medium and incubate for a post-exposure period (e.g., 42 hours)
at 37°C.

 Viability Assessment (MTT Assay):
o Incubate the tissues with MTT solution (e.g., 0.5 mg/mL) for 3 hours.
o Extract the resulting formazan crystals with an appropriate solvent (e.g., isopropanol).
o Measure the optical density of the formazan solution using a spectrophotometer.

o Data Analysis:

o Calculate the percentage of viability for each tissue relative to the negative control.
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o A substance is classified as an irritant if the mean tissue viability is reduced to < 50%.
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Figure 2: Workflow for an in vitro skin irritation test.
Representative Protocol 2: General Procedure for Dissolving for In Vivo Experiments

For animal studies, a common formulation for diols and other compounds with limited aqueous
solubility is provided below.

e Solubilization:
o Dissolve 1,16-Hexadecanediol in DMSO to create a stock solution.
o For a general formulation, aim for a final concentration of 10% DMSO.

e Vehicle Preparation: Sequentially add the following components, ensuring dissolution at
each step:

o 40% PEG300

o 5% Tween-80

o 45% Saline or PBS
e Administration:

o The final solution can be administered via the desired route (e.g., intraperitoneal injection,
oral gavage).

o For oral gavage with larger doses, preparing a homogenous suspension using 0.5% CMC-
Na is recommended.

Biological Interactions: Mps1 MAP Kinase Pathway

1,16-Hexadecanediol has been reported to activate the Mps1l MAP kinase pathway. Mps1
(monopolar spindle 1) is a critical kinase in the spindle assembly checkpoint, which ensures
proper chromosome segregation during mitosis. The precise mechanism of activation by 1,16-
Hexadecanediol is not detailed in the available literature. Below is a simplified representation
of the Mps1 signaling cascade.
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Figure 3: Simplified Mps1 signaling pathway in the spindle assembly checkpoint.

Stability and Reactivity

+ Reactivity: No dangerous reactions are known under normal conditions.
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Chemical Stability: The product is stable under recommended storage conditions.

Conditions to Avoid: No specific conditions to avoid are listed in most safety data sheets.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, carbon oxides may be formed.

Disposal Considerations

Dispose of 1,16-Hexadecanediol and its contaminated packaging in accordance with local,
state, and federal regulations. It should be handled as chemical waste and disposed of at an
approved waste disposal plant. Do not allow the product to enter the sewage system.

This guide is intended for informational purposes and should not replace a thorough risk
assessment conducted by qualified personnel. Always consult the most recent Safety Data
Sheet from your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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